Cas no 69868-11-7 (Zinc;4-carbamoyl-2-methoxybenzenediazonium;tetrachloride)

Zinc;4-carbamoyl-2-methoxybenzenediazonium;tetrachloride structure
69868-11-7 structure
Product Name:Zinc;4-carbamoyl-2-methoxybenzenediazonium;tetrachloride
CAS No:69868-11-7
MF:C16H16Cl4N6O4Zn
MW:563.557035446167
CID:1740027
PubChem ID:112330
Update Time:2025-04-21

Zinc;4-carbamoyl-2-methoxybenzenediazonium;tetrachloride Chemical and Physical Properties

Names and Identifiers

    • zinc,4-carbamoyl-2-methoxybenzenediazonium,tetrachloride
    • 4-carbamoyl-2-methoxybenzenediazonium
    • tetrachloride
    • zinc
    • 69868-11-7
    • Benzenediazonium, 2-(aminocarbonyl)-6-methoxy-, (T-4)-tetrachlorozincate(2-) (2:1)
    • Zinc;4-carbamoyl-2-methoxybenzenediazonium;tetrachloride
    • Inchi: 1S/2C8H7N3O2.4ClH.Zn/c2*1-13-7-4-5(8(9)12)2-3-6(7)11-10;;;;;/h2*2-4H,1H3,(H-,9,12);4*1H;/q;;;;;;+2/p-2
    • InChI Key: AYOAHDPBZKDKOX-UHFFFAOYSA-L
    • SMILES: [Zn+2].[Cl-].[Cl-].[Cl-].[Cl-].O(C)C1=C(C=CC(C(N)=O)=C1)[N+]#N.O(C)C1=C(C=CC(C(N)=O)=C1)[N+]#N

Computed Properties

  • Exact Mass: 543.8029
  • Monoisotopic Mass: 559.927856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • PSA: 153.5
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